Cas no 16420-39-6 (Methyl 5-bromo-1H-pyrrole-3-carboxylate)

• Product Name: Methyl 5-bromo-1H-pyrrole-3-carboxylate
• CAS No: 16420-39-6
• MF: C₆H₆BrNO₂
• MW: 204.021340847015
• MDL: MFCD09841652
• CID: 1011393
• PubChem ID: 23271158
• Update Time: 2025-04-20

Methyl 5-bromo-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-1H-pyrrole-3-carboxylate
• C6H6BrNO2
• METHYL 5-BROMO-3-PYRROLECARBOXYLATE
• 5-Bromo-3-(methoxycarbonyl)-1H-pyrrole
• 2-Bromo-4-(methoxycarbonyl)-1H-pyrrole
• 5-broMo-pyrrole-3-carboxylic acid Methyl ester
• 1H-Pyrrole-3-carboxylic acid, 5-bromo-, methyl ester
• 5-Bromo-1H-pyrrole-3-carboxylic acid methyl ester
• XFBMRYPQVXPYQB-UHFFFAOYSA-N
• Methyl5-Bromo-3-pyrrolecarboxylate
• 8344AA
• TRA0061576
• AM803294
• SY006285
• ST2413438
• Methyl5-bromo-1H-pyrrole-3-carboxylate
• SCHEMBL1156046
• AKOS015903647
• CS-W006282
• MFCD09841652
• SB62056
• DS-15206
• DTXSID00632087
• 16420-39-6

• MDL： MFCD09841652
• Inchi： 1S/C6H6BrNO2/c1-10-6(9)4-2-5(7)8-3-4/h2-3,8H,1H3
• InChI Key： XFBMRYPQVXPYQB-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CN1

Computed Properties

• Exact Mass: 202.95800
• Monoisotopic Mass: 202.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1
• XLogP3: 1.6

Experimental Properties

• Flash Point: 160.148℃
• PSA: 42.09000
• LogP: 1.56380

Methyl 5-bromo-1H-pyrrole-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives